Cas no 68505-81-7 (2-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethanesulfonate)

• Product Name: 2-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethanesulfonate
• CAS No: 68505-81-7
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• CID: 1728688
• PubChem ID: 16204522
• Update Time: 2025-04-21

2-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethanesulfonate
• 2,3-Dihyd<wbr>
• 2-Hydroxy<wbr>
• ethanesul<wbr>
• LogP
• 2,3-Dihydro-2-hydroxy-3,3-dimethyl-5-benzofuranyl ethanesulfonate
• DA-17980
• 68505-81-7
• DTXSID801167419

• Inchi： 1S/C12H16O5S/c1-4-18(14,15)17-8-5-6-10-9(7-8)12(2,3)11(13)16-10/h5-7,11,13H,4H2,1-3H3
• InChI Key： DLXWYYVRPICUON-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)OC1C=CC2=C(C=1)C(C)(C)C(O)O2

Computed Properties

• Exact Mass: 272.07188
• Monoisotopic Mass: 272.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 438.3°C at 760 mmHg
• Flash Point: 218.9°C
• Refractive Index: 1.555
• PSA: 72.83